Cas no 122777-61-1 (3-Thiophenamine,N-butyl-2-nitro-)

3-Thiophenamine,N-butyl-2-nitro- structure
122777-61-1 structure
Product Name:3-Thiophenamine,N-butyl-2-nitro-
CAS No:122777-61-1
MF:C8H12N2O2S
MW:200.258080482483
CID:145363
PubChem ID:3078773
Update Time:2025-04-19

3-Thiophenamine,N-butyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • 3-Thiophenamine,N-butyl-2-nitro-
    • N-butyl-2-nitrothiophen-3-amine
    • 3-Thiophenamine, N-butyl-2-nitro-
    • BRN 5935967
    • DTXSID50153696
    • N-Butyl-2-nitro-3-thiophenamine
    • 122777-61-1
    • DTXCID9076187
    • Inchi: 1S/C8H12N2O2S/c1-2-3-5-9-7-4-6-13-8(7)10(11)12/h4,6,9H,2-3,5H2,1H3
    • InChI Key: ZKVRCOIETBFZSW-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1[N+](=O)[O-])NCCCC

Computed Properties

  • Exact Mass: 200.06206
  • Monoisotopic Mass: 200.062
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 86.1Ų

Experimental Properties

  • Density: 1.253
  • Boiling Point: 328.5°C at 760 mmHg
  • Flash Point: 152.5°C
  • Refractive Index: 1.6
  • PSA: 55.17
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